Cas no 1803856-86-1 (2-Ethoxybenzo[d]oxazole-7-carboxaldehyde)

• Product Name: 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde
• CAS No: 1803856-86-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4819825
• Update Time: 2025-10-30

2-Ethoxybenzo[d]oxazole-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde

• Inchi： 1S/C10H9NO3/c1-2-13-10-11-8-5-3-4-7(6-12)9(8)14-10/h3-6H,2H2,1H3
• InChI Key： UCTJRHKJSKNTHO-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=C(C=O)C1=2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3

Additional information on 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde

Comprehensive Overview of 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde (CAS No. 1803856-86-1): Properties, Applications, and Industry Insights

The compound 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde (CAS No. 1803856-86-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxazole core, combined with an ethoxy substituent and carboxaldehyde functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential due to its structural adaptability and relevance in drug discovery.

One of the most searched questions about 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde revolves around its synthetic applications. This compound is frequently utilized as a building block in the preparation of heterocyclic derivatives, which are pivotal in developing antimicrobial and anti-inflammatory agents. Its aldehyde group offers a reactive site for condensation reactions, enabling the creation of Schiff bases or other derivatives with enhanced biological activity. Recent studies highlight its role in catalysis and material science, aligning with the growing demand for sustainable chemical processes.

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Another trending topic tied to 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde is its role in AI-driven drug design. Computational models increasingly leverage such heterocyclic scaffolds to predict novel drug candidates, addressing global health challenges like antibiotic resistance. Its molecular weight (239.24 g/mol) and solubility profile make it suitable for high-throughput screening, a key focus in modern pharmaceutical R&D.

In agrochemical applications, this compound's derivatives are explored for their pesticidal properties, aligning with the push for eco-friendly crop protection. Its structural motif is also studied in fluorescence probes, catering to advancements in diagnostic imaging. Such multidisciplinary utility underscores why CAS 1803856-86-1 remains a hotspot in scientific literature.

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In conclusion, 2-Ethoxybenzo[d]oxazole-7-carboxaldehyde exemplifies the intersection of innovation and practical utility in organic chemistry. Its adaptability across drug development, materials engineering, and sustainable agriculture positions it as a critical asset for future scientific breakthroughs.